Cas no 2413875-05-3 (tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate)

• Product Name: tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate
• CAS No: 2413875-05-3
• MF: C₁₇H₂₆FNO₃
• MW: 311.391648769379
• CID: 5674776
• PubChem ID: 165769405
• Update Time: 2025-06-28

tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[1-(4-fluorophenyl)ethyl]-N-(2-hydroxy-2-methylpropyl)carbamate
• EN300-26665517
• 2413875-05-3
• tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate

• Inchi： 1S/C17H26FNO3/c1-12(13-7-9-14(18)10-8-13)19(11-17(5,6)21)15(20)22-16(2,3)4/h7-10,12,21H,11H2,1-6H3
• InChI Key： KKFQSPPNPGZUJI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)N(C(=O)OC(C)(C)C)CC(C)(C)O

Computed Properties

• Exact Mass: 311.18967185g/mol
• Monoisotopic Mass: 311.18967185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate

Introduction to tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 2413875-05-3)

tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 2413875-05-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate is composed of a tert-butyl group, a fluorinated phenyl ring, and a hydroxymethylpropyl moiety, all linked through an amide bond. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in the phenyl ring of tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate plays a crucial role in modulating the compound's interactions with biological targets, potentially leading to more selective and potent therapeutic agents.

In the context of medicinal chemistry, the tert-butyl group in tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate serves as a protective group that can be selectively removed under specific conditions. This feature is particularly useful in multi-step synthetic processes where intermediate protection is necessary to prevent unwanted side reactions and ensure high yields of the final product.

The hydroxymethylpropyl moiety in tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate introduces additional complexity and reactivity to the molecule. The hydroxyl group can participate in hydrogen bonding and other non-covalent interactions, which are critical for binding to protein targets and modulating their activity. This functional group also provides opportunities for further derivatization, allowing researchers to explore a wide range of structural analogs with varying biological activities.

Clinical trials involving compounds with similar structural features have shown promising results in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a closely related compound exhibited potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. These findings suggest that tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate may have similar therapeutic potential.

In addition to its potential therapeutic applications, tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate has also been studied for its use as a synthetic intermediate in the production of other bioactive molecules. The ability to selectively manipulate its functional groups makes it a versatile building block for organic synthesis, enabling the efficient synthesis of complex molecules with diverse biological activities.

The synthesis of tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate typically involves multiple steps, including the formation of the tert-butyl carbamate from an appropriate amine precursor, followed by coupling reactions to introduce the fluorinated phenyl and hydroxymethylpropyl moieties. Advances in synthetic methodologies have led to more efficient and scalable routes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, tert-butyl N-1-(4-fluorophenyl)ethyl-N-(2-hydroxy-2-methylpropyl)carbamate (CAS No. 2413875-05-3) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for further investigation into its biological properties and therapeutic applications. As research continues to advance, this compound is likely to play an important role in the development of novel drugs targeting a wide range of diseases.